Cas no 817618-09-0 (N-(5-bromo-2-thiazolyl)-N-methylAcetamide)

N-(5-bromo-2-thiazolyl)-N-methylAcetamide structure
817618-09-0 structure
Product Name:N-(5-bromo-2-thiazolyl)-N-methylAcetamide
CAS No:817618-09-0
MF:C6H7BrN2OS
MW:235.101578950882
CID:2136997
PubChem ID:67147803
Update Time:2025-04-21

N-(5-bromo-2-thiazolyl)-N-methylAcetamide Chemical and Physical Properties

Names and Identifiers

    • N-(5-bromo-2-thiazolyl)-N-methylAcetamide
    • DA-41298
    • N-(5-Bromothiazol-2-yl)-N-methylacetamide
    • 817618-09-0
    • SCHEMBL1749460
    • YQXNGIIAPUZDAJ-UHFFFAOYSA-N
    • Inchi: 1S/C6H7BrN2OS/c1-4(10)9(2)6-8-3-5(7)11-6/h3H,1-2H3
    • InChI Key: YQXNGIIAPUZDAJ-UHFFFAOYSA-N
    • SMILES: BrC1=CN=C(N(C(C)=O)C)S1

Computed Properties

  • Exact Mass: 233.94625Da
  • Monoisotopic Mass: 233.94625Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 167
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 61.4Ų

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